Cas no 79973-95-8 (2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one)

• Product Name: 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one
• CAS No: 79973-95-8
• MF: C₁₀H₉N₅O
• MW: 215.211360692978
• CID: 1117996
• PubChem ID: 12903741
• Update Time: 2025-06-08

2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,2,3,9-tetrahydro-2-(3-pyridinyl)-6H-Purin-6-one
• 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one
• 79973-95-8
• CHEMBL7109
• 2-(Pyridin-3-yl)-1,2,3,7-tetrahydro-6H-purin-6-one
• EN300-10857107

• Inchi： 1S/C10H9N5O/c16-10-7-9(13-5-12-7)14-8(15-10)6-2-1-3-11-4-6/h1-5,8,14H,(H,12,13)(H,15,16)
• InChI Key： MKEKKJKZFIJDOH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2)NC(C2C=NC=CC=2)N1

Computed Properties

• Exact Mass: 215.08070993g/mol
• Monoisotopic Mass: 215.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.7Ų

Additional information on 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one

Recent Advances in the Study of 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one (CAS: 79973-95-8)

The compound 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one (CAS: 79973-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its purine and pyridine moieties, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a modulator of adenosine receptors. Adenosine receptors play a critical role in various physiological processes, including inflammation, neurotransmission, and immune response. Preliminary findings suggest that 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one exhibits selective binding affinity for specific adenosine receptor subtypes, which could pave the way for the development of targeted therapies for conditions such as Parkinson's disease, chronic pain, and autoimmune disorders.

In addition to its receptor modulation properties, recent studies have investigated the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. These findings highlight its potential utility in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one have also been a focus of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For instance, a recent study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that significantly improves yield and reduces waste, making the process more scalable for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's unique pharmacological profile and recent advancements in its synthesis and application underscore its potential as a valuable tool in drug discovery and development.

In conclusion, the ongoing research on 2-(pyridin-3-yl)-2,3,6,7-tetrahydro-1H-purin-6-one (CAS: 79973-95-8) demonstrates its significant potential in the fields of chemical biology and medicinal chemistry. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in greater detail. The compound's versatility and promising preliminary results make it a compelling subject for continued investigation.